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Compound of Interest

Compound Name: AKOS B018304

Cat. No.: B1586663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AKOS B018304 is an arylalkylidene derivative belonging to the thiazolidinone class of

compounds. Emerging research suggests its potential as an antiviral agent, specifically as an

inhibitor of the nsP2 protease of the Chikungunya virus (CHIKV), a mosquito-borne alphavirus

responsible for debilitating arthralgia. These application notes provide a comprehensive

overview of the proposed dosage and administration of AKOS B018304 in murine models of

Chikungunya virus infection, based on available data for structurally related compounds and

established experimental protocols.

Mechanism of Action: Inhibition of Chikungunya
Virus nsP2 Protease
AKOS B018304 is hypothesized to exert its antiviral activity by targeting the nsP2 protease of

the Chikungunya virus. The nsP2 protease is a crucial enzyme for viral replication, responsible

for processing the viral polyprotein into functional non-structural proteins. By inhibiting this

protease, AKOS B018304 is expected to disrupt the viral life cycle and reduce viral load in

infected hosts.
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Experimental Setup

Infection & Treatment

Data Analysis

Acclimatize Mice

Inoculate Mice with CHIKV
(e.g., 10^6 PFU, subcutaneous)

Prepare AKOS B018304 Formulation

Administer AKOS B018304 or Vehicle
(e.g., 5-50 mg/kg, i.p.)

Prepare CHIKV Inoculum

Post-infection

Daily Monitoring
(Weight, Footpad Swelling)

Collect Blood/Tissues
(e.g., Day 3 post-infection)

At specified time points

Measure Viral Load
(Plaque Assay or qRT-PCR) Histopathological Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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